Cas no 1804155-67-6 (3-(3-Chloropropanoyl)-5-(difluoromethyl)mandelic acid)

• Product Name: 3-(3-Chloropropanoyl)-5-(difluoromethyl)mandelic acid
• CAS No: 1804155-67-6
• MF: C₁₂H₁₁ClF₂O₄
• MW: 292.663150072098
• CID: 4941249
• Update Time: 2025-05-20

3-(3-Chloropropanoyl)-5-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-5-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H11ClF2O4/c13-2-1-9(16)6-3-7(10(17)12(18)19)5-8(4-6)11(14)15/h3-5,10-11,17H,1-2H2,(H,18,19)
• InChI Key： ISEPDRFPBHJDBR-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC(C(F)F)=CC(C(C(=O)O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Additional information on 3-(3-Chloropropanoyl)-5-(difluoromethyl)mandelic acid

3-(3-Chloropropanoyl)-5-(difluoromethyl)mandelic Acid: A Comprehensive Overview

3-(3-Chloropropanoyl)-5-(difluoromethyl)mandelic acid is a highly specialized organic compound with the CAS registry number 1804155-67-6. This compound belongs to the class of mandelic acids, which are derivatives of alpha-hydroxybenzoic acid, and it incorporates unique functional groups that confer it with distinctive chemical properties. The presence of a chloropropanoyl group and a difluoromethyl group makes this compound a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 3-(3-chloropropanoyl)-5-(difluoromethyl)mandelic acid involves a series of carefully designed reactions, including Friedel-Crafts acylation and subsequent fluorination processes. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity, ensuring its suitability for research and industrial applications. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing insights into its molecular geometry and electronic properties.

One of the most promising applications of 3-(3-chloropropanoyl)-5-(difluoromethyl)mandelic acid lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the field of oncology. Studies have shown that this compound exhibits selective cytotoxicity against cancer cells, making it a candidate for further drug development. Additionally, its fluorinated moiety enhances its pharmacokinetic properties, such as bioavailability and metabolic stability.

In the realm of materials science, 3-(3-chloropropanoyl)-5-(difluoromethyl)mandelic acid has been investigated for its ability to form self-assembled monolayers on various substrates. These monolayers exhibit unique surface properties, including hydrophobicity and resistance to protein adsorption, which are highly desirable in biomedical devices and sensors. Recent experiments have demonstrated that these monolayers can be functionalized further to create surfaces with tailored functionalities for specific applications.

The environmental impact of 3-(3-chloropropanoyl)-5-(difluoromethyl)mandelic acid has also been a topic of interest. Studies on its biodegradation pathways have revealed that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in the environment. This finding is particularly significant for industries involved in large-scale production or utilization of this compound, as it aligns with global sustainability goals.

From a regulatory standpoint, 3-(3-chloropropanoyl)-5-(difluoromethyl)mandelic acid is classified as a non-hazardous chemical under most international guidelines. Its handling and storage requirements are well-documented, ensuring safe practices across various industrial settings. However, adherence to standard safety protocols remains essential to prevent any unintended exposure or contamination.

In conclusion, 3-(3-chloropropanoyl)-5-(difluoromethyl)mandelic acid (CAS No. 1804155-67-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.